Cas no 2877633-06-0 (2-methyl-3-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyrazine)

• Product Name: 2-methyl-3-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyrazine
• CAS No: 2877633-06-0
• MF: C₁₇H₂₅N₅O₂
• MW: 331.412703275681
• CID: 5327962
• PubChem ID: 165435032
• Update Time: 2025-10-29

2-methyl-3-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• AKOS040859769
• F6702-2706
• 2877633-06-0
• 2-methyl-3-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyrazine
• 2-Methyl-3-[[1-[[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]methyl]-4-piperidinyl]methoxy]pyrazine

• Inchi： 1S/C17H25N5O2/c1-12(2)16-20-15(24-21-16)10-22-8-4-14(5-9-22)11-23-17-13(3)18-6-7-19-17/h6-7,12,14H,4-5,8-11H2,1-3H3
• InChI Key： HEXFJXICFVFBJN-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CN=C1OCC1CCN(CC2ON=C(C(C)C)N=2)CC1

Computed Properties

• Exact Mass: 331.20082506g/mol
• Monoisotopic Mass: 331.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.8±55.0 °C(Predicted)
• pka: 5.59±0.10(Predicted)

Additional information on 2-methyl-3-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyrazine

Introduction to 2-methyl-3-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyrazine (CAS No: 2877633-06-0)

The compound 2-methyl-3-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methoxy]pyrazine, identified by the CAS number 2877633, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazines, which are aromatic heterocycles with two nitrogen atoms in the ring structure. The presence of a methyl group at the 2-position and a methoxy group substituted with a piperidine ring at the 3-position introduces unique electronic and steric properties to the molecule.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, condensation reactions, and ring-closing mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and environmental impact.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that pyrazine derivatives can exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in this molecule enhances its ability to interact with biological targets such as enzymes and receptors, making it a valuable candidate for drug discovery programs.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The rigid structure of the pyrazine ring and the electron-donating groups attached to it make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating such molecules into light-emitting diodes (LEDs) and photovoltaic cells to improve their efficiency and stability.

The environmental impact of this compound is another critical area of study. As industries increasingly prioritize sustainability, understanding the biodegradability and toxicity of chemical compounds becomes essential. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term environmental effects.

In conclusion, 2-methyl-3-[...]pyrazine (CAS No: 2877633) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations within the chemical sciences.